Cas no 97684-99-6 (Dabsyl-L-methionine)

Dabsyl-L-methionine structure

Product Name:Dabsyl-L-methionine

CAS No:97684-99-6

MF:C₁₉H₂₄N₄O₄S₂

MW:436.548261642456

MDL:MFCD00059323

CID:801320

PubChem ID:87567957

Update Time:2025-07-20

Dabsyl-L-methionine Chemical and Physical Properties

Names and Identifiers

- L-Methionine,N-[[4-[[4-(dimethylamino)phenyl]azo]phenyl]sulfonyl]- (9CI)
- Dabsyl-L-methionine
- (2S)-2-[[4-[[4-(dimethylamino)phenyl]diazenyl]phenyl]sulfonylamino]-4-methylsulfanylbutanoic acid
- 4-Dimethylaminoazobenzene-4'-sulfonyl-L-methionine
- Dbs-Met-OH
- dabsyl-methionine
- D1457
- N-(4-{(E)-[4-(Dimethylamino)phenyl]diazenyl}benzene-1-sulfonyl)-L-methionine
- (S,E)-2-(4-((4-(dimethylamino)phenyl)diazenyl)phenylsulfonamido)-4-(methylthio)butanoic acid
- (2S)-2-{[(4-{(E)-[4-(Dimethylamino)pheny
- L-Methionine, N-[[4-[[4-(dimethylamino)phenyl]azo]phenyl]sulfonyl]- (9CI)
- L
- N-[[4-[2-[4-(Dimethylamino)phenyl]diazenyl]phenyl]sulfonyl]-L-methionine (ACI)
- L-Dabsylmethionine
- Dabsyl-L-methionine ,
- D89861
- XDA68499
- Dabsyl-L-methionine (Dbs-L-Met-OH)
- CHEMBL3526650
- DTXSID50555050
- 97684-99-6
- (2S)-2-{[(4-{(E)-[4-(Dimethylamino)phenyl]diazenyl}phenyl)sulfonyl]amino}-4-(methylsulfanyl)butanoic acid, AldrichCPR
- N-[(4-{(e)-[4-(dimethylamino)phenyl]diazenyl}phenyl)sulfonyl]-l-methionine
- DB-231030
- (2S)-2-{4-[(1E)-2-[4-(dimethylamino)phenyl]diazen-1-yl]benzenesulfonamido}-4-(methylsulfanyl)butanoic acid
- MFCD00059323
- CS-0201660
- HY-W141864
- MDL： MFCD00059323
- Inchi： 1S/C19H24N4O4S2/c1-23(2)16-8-4-14(5-9-16)20-21-15-6-10-17(11-7-15)29(26,27)22-18(19(24)25)12-13-28-3/h4-11,18,22H,12-13H2,1-3H3,(H,24,25)/t18-/m0/s1
- InChI Key： YGFUZBPDTRWEQW-SFHVURJKSA-N
- SMILES： S(C1C=CC(N=NC2C=CC(N(C)C)=CC=2)=CC=1)(=O)(=O)N[C@H](C(=O)O)CCSC

Computed Properties

Exact Mass: 436.12400
Monoisotopic Mass: 436.12389761g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 29
Rotatable Bond Count: 10
Complexity: 635
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.4
Topological Polar Surface Area: 145

Experimental Properties

Refractive Index: 1.619
PSA: 145.11000
LogP: 5.12430

Dabsyl-L-methionine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB140536-100 mg	Dabsyl-L-methionine (Dbs-L-Met-OH); .	97684-99-6		100mg	€177.80	2023-06-24
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D868920-10mg	Dabsyl-L-methionine	97684-99-6	95%	10mg	￥260.10	2022-01-11
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D1457-100mg	Dabsyl-L-methionine	97684-99-6		100mg	￥1730.0	2022-05-30
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	D1457-100MG	Dabsyl-L-methionine	97684-99-6	>95.0%(HPLC)	100mg	¥1240.00	2024-04-15
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D154259-100MG	Dabsyl-L-methionine	97684-99-6	>95.0%(HPLC)	100mg	¥1604.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D154259-10mg	Dabsyl-L-methionine	97684-99-6	>95.0%(HPLC)	10mg	¥249.90	2023-09-03
eNovation Chemicals LLC	Y1240234-100mg	Dabsyl-L-methionine ,	97684-99-6	95%	100mg	$210	2024-06-07
eNovation Chemicals LLC	Y1240234-500mg	Dabsyl-L-methionine ,	97684-99-6	95%	500mg	$700	2024-06-07
eNovation Chemicals LLC	Y1240234-100mg	Dabsyl-L-methionine ,	97684-99-6	95%	100mg	$210	2025-02-19
eNovation Chemicals LLC	Y1240234-500mg	Dabsyl-L-methionine ,	97684-99-6	95%	500mg	$700	2025-02-19

Dabsyl-L-methionine Production Method

Production Method 1

56512-49-3

3226-65-1

97684-99-6

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Acetonitrile , Water ; 10 min, pH 9, 70 °C

Reference

: Determination of the specific activities of methionine sulfoxide reductase A and B by capillary electrophoresis

Uthus, Eric O., Analytical Biochemistry, 2010, 401(1), 68-73

Production Method 2

97684-99-6

Reaction Conditions

Reference

: Selective hydrolysis of peptides promoted by metal ions: a positional scanning approach

Bantan-Polak, Tjasa; Grant, Kathryn B., Chemical Communications (Cambridge, 2002, (2002), 1444-1445

Production Method 3

97684-99-6

Reaction Conditions

Reference

: Debsyl chloride: its synthesis, characterization and application in amino acid and amine microanalysis

Lin, Jen Kun; Wu, Shan Shou, Journal of the Chinese Biochemical Society, 1985, 14(1), 10-19

Production Method 4

1638414-05-7

97684-99-6

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Methanol , Water ; 0 °C; overnight, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3

Reference

: Process for preparation of Dabsyl-L-methionine

, China, , ,

Production Method 5

97684-99-6

Reaction Conditions

Reference

: High purity amino acid derivatives

, Poland, , ,

Production Method 6

97684-99-6

Reaction Conditions

Reference

: Analyses of dansyl and dabsyl amino acids by reverse-phase high-performance liquid chromatography

Muramoto, Koji; Kamiya, Hisao, Nippon Suisan Gakkaishi, 1985, 51(5), 817-24